N-(5-chloro-2-methylphenyl)-3-pyrazol-1-ylpropanamide

• IUPAC Name: N-(5-chloro-2-methylphenyl)-3-pyrazol-1-ylpropanamide
• InChI: InChI=1S/C13H14ClN3O/c1-10-3-4-11(14)9-12(10)16-13(18)5-8-17-7-2-6-15-17/h2-4,6-7,9H,5,8H2,1H3,(H,16,18)
• InChI Key: GMDIAUDXORDOAH-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)Cl)NC(=O)CCN2C=CC=N2
• Molecular Formula: C13H14ClN3O
• Molecular Weight: 263.72 g/mol

Description

N-(5-chloro-2-methylphenyl)-3-pyrazol-1-ylpropanamide is an organic compound that belongs to the class of anilides It is characterized by the presence of a chloro-substituted phenyl ring, a pyrazole ring, and a propanamide group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(5-chloro-2-methylphenyl)-3-pyrazol-1-ylpropanamide typically involves the reaction of 5-chloro-2-methylaniline with 3-pyrazol-1-ylpropanoic acid. The reaction is carried out in the presence of a coupling agent such as dicyclohexylcarbodiimide (DCC) and a catalyst like 4-dimethylaminopyridine (DMAP). The reaction conditions usually involve stirring the reactants in an organic solvent like dichloromethane at room temperature for several hours.

Industrial Production Methods

In an industrial setting, the production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification techniques such as recrystallization and chromatography are employed to obtain the compound in high purity.

Chemical Reactions Analysis

Types of Reactions

N-(5-chloro-2-methylphenyl)-3-pyrazol-1-ylpropanamide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like potassium permanganate or hydrogen peroxide to form corresponding oxidized products.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride or sodium borohydride.

Substitution: The chloro group on the phenyl ring can be substituted with other functional groups using nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an aqueous medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Sodium methoxide in methanol.

Major Products Formed

Oxidation: Oxidized derivatives of the original compound.

Reduction: Reduced forms with altered functional groups.

Substitution: Compounds with different substituents on the phenyl ring.

Scientific Research Applications

N-(5-chloro-2-methylphenyl)-3-pyrazol-1-ylpropanamide has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anti-inflammatory properties.

Medicine: Explored as a potential drug candidate for various therapeutic applications.

Industry: Utilized in the development of new materials with specific properties.

Mechanism of Action

The mechanism of action of N-(5-chloro-2-methylphenyl)-3-pyrazol-1-ylpropanamide involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and are subjects of ongoing research.

Comparison with Similar Compounds

Similar Compounds

• N-(5-chloro-2-methylphenyl)-2-(3,5-dimethylpyrazol-1-yl)acetamide
• N-(5-chloro-2-methylphenyl)-1-cyclohexyl-5-oxopyrrolidine-3-carboxamide

Uniqueness

N-(5-chloro-2-methylphenyl)-3-pyrazol-1-ylpropanamide is unique due to its specific structural features, such as the combination of a chloro-substituted phenyl ring and a pyrazole ring. This unique structure contributes to its distinct chemical and biological properties, making it a valuable compound for various applications.